2-[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]-1-phenylethanone

• IUPAC Name: 1-phenyl-2-[(5-prop-2-enyl-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C20H16N4OS/c1-2-12-24-16-11-7-6-10-15(16)18-19(24)21-20(23-22-18)26-13-17(25)14-8-4-3-5-9-14/h2-11H,1,12-13H2
• InChI Key: USSPXMSMTCVCAW-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=CC=CC=C2C3=C1N=C(N=N3)SCC(=O)C4=CC=CC=C4
• Molecular Formula: C20H16N4OS
• Molecular Weight: 360.4 g/mol

Description

2-[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]-1-phenylethanone is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]-1-phenylethanone is not fully understood. However, it has been suggested that this compound may exert its anti-tumor activity by inhibiting the proliferation of cancer cells and inducing apoptosis. It may also inhibit the activity of certain enzymes involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that 2-[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]-1-phenylethanone can induce DNA damage in cancer cells, leading to their death. This compound has also been shown to inhibit the growth of certain bacteria and fungi by disrupting their cell membranes and inhibiting their metabolic pathways.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]-1-phenylethanone in lab experiments is its potential as a cancer treatment. Its anti-tumor activity makes it a promising candidate for further research in this area. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on 2-[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]-1-phenylethanone. One direction is to further investigate its mechanism of action in order to better understand how it exerts its anti-tumor and antimicrobial activities. Another direction is to explore its potential as a therapeutic agent for other diseases, such as viral infections. Additionally, researchers can investigate ways to improve the synthesis method and increase the yield of this compound.

Synthesis Methods

The synthesis of 2-[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]-1-phenylethanone involves the reaction of 5-allyl-3-amino-1-phenyl-1H-[1,2,4]triazole-4-thiol with ethyl chloroacetate in the presence of a base. The resulting compound is then subjected to a series of purification steps to obtain the final product.

Scientific Research Applications

2-[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]-1-phenylethanone has been studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-tumor activity in vitro and in vivo, making it a promising candidate for cancer treatment. Additionally, this compound has been shown to have antimicrobial activity against various strains of bacteria and fungi, indicating its potential use as an antibacterial and antifungal agent.